Cas no 1346606-24-3 (1,5-seco-Isoxazolo,1H,5-(6-Fluoro-1,2-benzisoxazol-3-yl)-piperidin-1-yl Risperidone (Mixture of E/Z isomers))

• Product Name: 1,5-seco-Isoxazolo,1H,5-(6-Fluoro-1,2-benzisoxazol-3-yl)-piperidin-1-yl Risperidone (Mixture of E/Z isomers)
• CAS No: 1346606-24-3
• MF: C₃₅H₄₀F₂N₆O₃
• MW: 630.727314949036
• CID: 1059888
• PubChem ID: 71316830
• Update Time: 2025-04-20

1,5-seco-Isoxazolo,1H,5-(6-Fluoro-1,2-benzisoxazol-3-yl)-piperidin-1-yl Risperidone (Mixture of E/Z isomers) Chemical and Physical Properties

Names and Identifiers

• 3-[2-[4-[(Z)-(4-Fluoro-2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)phenyl](hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one(Risperidone Impurity)
• 3-[2-[4-[(Z)-(4-Fluoro-2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)phenyl](hydroxyimino)meth
• 3-[2-[4-[(Z)-(4-Fluoro-2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)phenyl](hydroxyimino)methyl]piperidin-1-yl]e...
• 3-[2-[4-[(Z)-(4-Fluoro-2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)phenyl](hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (Risperidone Im
• 3-[2-[4-[(Z)-(4-Fluoro-2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)phenyl](hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-[(E)-C-[4-fluoro-2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]phenyl]-N-hydroxycarbonimidoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• Q27280567
• 3-(2-(4-((Z)-(4-Fluoro-2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)phenyl)(hydroxyimino)methyl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
• 3-[2-[4-[(Z)-(4-Fluoro-2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)phenyl](hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one(Risperidone Imp
• DB-228507
• 1,5-seco-Isoxazolo,1H,5-(6-Fluoro-1,2-benzisoxazol-3-yl)-piperidin-1-yl Risperidone (Mixture of E/Z isomers)

• Inchi： 1S/C35H40F2N6O3/c1-22-27(35(44)43-14-3-2-4-32(43)38-22)13-17-41-15-9-23(10-16-41)33(39-45)28-7-5-25(36)20-30(28)42-18-11-24(12-19-42)34-29-8-6-26(37)21-31(29)46-40-34/h5-8,20-21,23-24,45H,2-4,9-19H2,1H3/b39-33+
• InChI Key： GQIQUGILXGRQGO-YQOUJOJOSA-N
• SMILES： FC1=CC=C(C(=C1)N1CCC(C2C3C=CC(=CC=3ON=2)F)CC1)/C(/C1CCN(CCC2=C(C)N=C3CCCCN3C2=O)CC1)=N/O

Computed Properties

• Exact Mass: 630.31299548g/mol
• Monoisotopic Mass: 630.31299548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 97.8Ų

Experimental Properties

• Melting Point: >170°C (dec.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines